[1,1'-biphenyl]-4-yl((1R,5S)-3-methylene-8-azabicyclo[3.2.1]octan-8-yl)methanone

• IUPAC Name: (3-methylidene-8-azabicyclo[3.2.1]octan-8-yl)-(4-phenylphenyl)methanone
• InChI: InChI=1S/C21H21NO/c1-15-13-19-11-12-20(14-15)22(19)21(23)18-9-7-17(8-10-18)16-5-3-2-4-6-16/h2-10,19-20H,1,11-14H2
• InChI Key: QIZGEAFCZUINOK-UHFFFAOYSA-N
• Canonical SMILES: C=C1CC2CCC(C1)N2C(=O)C3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C21H21NO
• Molecular Weight: 303.4 g/mol

Description

The 8-azabicyclo[3.2.1]octane structure is a bicyclic structure that consists of a six-membered ring fused with a three-membered ring. This structure is found in many organic compounds and is a key component in the synthesis of various pharmaceuticals.

Synthesis Analysis

The synthesis of 8-azabicyclo[3.2.1]octanes has been achieved through various methods. One such method involves the asymmetric 1,3-dipolar cycloadditions of cyclic azomethine ylides.

Molecular Structure Analysis

The molecular structure of 8-azabicyclo[3.2.1]octanes is characterized by a bicyclic structure with a six-membered ring fused to a three-membered ring. The exact structure of the compound you mentioned would depend on the specific substituents attached to this bicyclic core.

Chemical Reactions Analysis

The chemical reactions involving 8-azabicyclo[3.2.1]octanes can vary widely depending on the specific substituents attached to the bicyclic core.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound containing an 8-azabicyclo[3.2.1]octane structure would depend on the specific substituents attached to the bicyclic core.

Future Directions

The 8-azabicyclo[3.2.1]octane structure is a key component in the synthesis of various pharmaceuticals, suggesting that compounds containing this structure could have potential applications in drug development.